Cas no 2137574-18-4 (4-[(4-Fluorophenyl)sulfanyl]butane-1-sulfonyl fluoride)

• Product Name: 4-[(4-Fluorophenyl)sulfanyl]butane-1-sulfonyl fluoride
• CAS No: 2137574-18-4
• MF: C₁₀H₁₂F₂O₂S₂
• MW: 266.327887535095
• CID: 5890958
• PubChem ID: 165748679
• Update Time: 2025-07-24

4-[(4-Fluorophenyl)sulfanyl]butane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728504
• 2137574-18-4
• 4-[(4-fluorophenyl)sulfanyl]butane-1-sulfonyl fluoride
• 4-[(4-Fluorophenyl)sulfanyl]butane-1-sulfonyl fluoride

• Inchi： 1S/C10H12F2O2S2/c11-9-3-5-10(6-4-9)15-7-1-2-8-16(12,13)14/h3-6H,1-2,7-8H2
• InChI Key： BANLEEHDVFYBDU-UHFFFAOYSA-N
• SMILES： S(CCCCSC1C=CC(=CC=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 266.02467829g/mol
• Monoisotopic Mass: 266.02467829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.8Ų

Additional information on 4-[(4-Fluorophenyl)sulfanyl]butane-1-sulfonyl fluoride

Comprehensive Overview of 4-[(4-Fluorophenyl)sulfanyl]butane-1-sulfonyl fluoride (CAS No. 2137574-18-4)

4-[(4-Fluorophenyl)sulfanyl]butane-1-sulfonyl fluoride (CAS No. 2137574-18-4) is a specialized organosulfur compound with significant applications in organic synthesis and pharmaceutical research. This compound features a unique sulfonyl fluoride group, which has garnered attention due to its reactivity and utility in click chemistry and bioconjugation. The presence of a fluorophenyl moiety further enhances its versatility, making it a valuable intermediate for designing bioactive molecules and drug candidates.

In recent years, the demand for sulfonyl fluoride-based compounds like 4-[(4-Fluorophenyl)sulfanyl]butane-1-sulfonyl fluoride has surged, driven by their role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers are particularly interested in its ability to form stable bonds with cysteine residues in proteins, a property leveraged in targeted protein degradation strategies. This aligns with the growing trend of precision medicine and next-generation therapeutics, where small-molecule probes play a pivotal role.

The compound's synthetic utility extends to material science, where it is used to modify polymer surfaces and create functionalized materials. Its fluorine-containing structure also contributes to improved metabolic stability in drug design, addressing a key challenge in medicinal chemistry. As the scientific community explores sustainable chemistry practices, 4-[(4-Fluorophenyl)sulfanyl]butane-1-sulfonyl fluoride is being studied for its compatibility with green solvents and catalytic processes.

From an analytical perspective, this compound is characterized by advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. Its CAS No. 2137574-18-4 serves as a critical identifier in chemical databases, ensuring accurate tracking in global supply chains. With the rise of AI-driven drug discovery, computational tools are increasingly used to predict its reactivity profiles and optimize its applications in high-throughput screening.

In summary, 4-[(4-Fluorophenyl)sulfanyl]butane-1-sulfonyl fluoride represents a convergence of cutting-edge research and industrial innovation. Its multifaceted uses in drug development, chemical biology, and material engineering underscore its importance in modern science. As interest in covalent drug discovery and functional materials grows, this compound is poised to remain a focal point in scientific literature and patent filings.